Cas no 2229395-92-8 (O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine)

• Product Name: O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine
• CAS No: 2229395-92-8
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 6300765
• PubChem ID: 165759107
• Update Time: 2025-06-13

O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine
• EN300-1788975
• O-[2-(3-methyl-1,2-oxazol-5-yl)propyl]hydroxylamine
• 2229395-92-8

• Inchi： 1S/C7H12N2O2/c1-5(4-10-8)7-3-6(2)9-11-7/h3,5H,4,8H2,1-2H3
• InChI Key： FOXMOYCHQZHQRF-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(C)CON

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.3Ų

Additional information on O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine

Comprehensive Analysis of O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine (CAS No. 2229395-92-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of chemical research, O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine (CAS No. 2229395-92-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its oxazole ring and hydroxylamine functional group, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular formula and precise structure make it a valuable candidate for pharmaceutical and agrochemical development, aligning with current trends in green chemistry and sustainable synthesis.

The 3-methyl-1,2-oxazol-5-yl moiety in O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine contributes to its stability and reactivity, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in the design of heterocyclic compounds, which are pivotal in drug discovery. For instance, oxazole derivatives are frequently investigated for their antimicrobial and anti-inflammatory properties, addressing global health challenges such as antibiotic resistance. This connection to drug development positions CAS No. 2229395-92-8 as a compound with high relevance in modern medicinal chemistry.

From an industrial perspective, the demand for specialty chemicals like O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine is driven by advancements in high-throughput screening and combinatorial chemistry. These technologies enable researchers to rapidly identify compounds with desirable biological activities, accelerating the pace of innovation. Moreover, the compound’s potential applications in crop protection and pesticide formulation align with the growing emphasis on sustainable agriculture, a topic frequently searched by professionals in the agrochemical sector.

Another critical aspect of O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine is its synthetic accessibility. Researchers often inquire about efficient synthesis routes and scalability when evaluating new compounds. Recent publications have explored catalytic methods to optimize the production of this molecule, reducing waste and energy consumption—a key consideration for industries adopting circular economy principles. Such advancements resonate with the broader scientific community’s focus on environmentally friendly chemical processes.

In addition to its scientific significance, CAS No. 2229395-92-8 has sparked discussions about intellectual property and patent landscapes. As companies invest in novel chemical entities, understanding the legal and commercial dimensions of compounds like O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine becomes essential. This trend reflects the intersection of science and business, a recurring theme in searches related to chemical innovation and market trends.

Looking ahead, the exploration of O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine is expected to expand into emerging fields such as bioconjugation and materials science. Its reactive hydroxylamine group offers opportunities for creating functionalized polymers or biomolecule conjugates, which are vital for diagnostics and therapeutic delivery systems. These applications underscore the compound’s multidisciplinary appeal, catering to researchers in biotechnology and nanomedicine.

To summarize, O-2-(3-methyl-1,2-oxazol-5-yl)propylhydroxylamine (CAS No. 2229395-92-8) represents a compelling case study in contemporary chemical research. Its structural features, synthetic versatility, and broad applicability make it a focal point for academic and industrial investigations. By addressing current hotspots like sustainability, drug discovery, and industrial scalability, this compound exemplifies the dynamic nature of modern chemistry and its potential to solve real-world challenges.